N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine
Overview
Description
N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine, also known as DMMDA-2 or 2,5-Dimethoxy-4-methylamphetamine, is a psychoactive substance that belongs to the family of phenethylamines. It is a derivative of amphetamine and has been studied for its potential use in scientific research.
Mechanism of Action
N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine acts as a serotonin-releasing agent, meaning that it increases the release of serotonin in the brain. This results in an increase in serotonin levels, which can lead to feelings of euphoria and empathy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to other phenethylamines. It has been found to increase heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. These effects can lead to feelings of euphoria, increased sociability, and heightened sensory perception.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine in lab experiments is its similarity to other phenethylamines such as MDMA. This allows for comparisons to be made between different substances and their effects on the brain. However, one limitation is that it is a controlled substance and can only be used in certain research settings.
Future Directions
There are several future directions for the study of N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine. One area of research is the potential therapeutic use of the substance in treating mental health disorders such as depression and anxiety. Another area of research is the study of the long-term effects of this compound on the brain and its potential for addiction. Additionally, further research could be done on the potential use of this compound as a tool for studying the serotonin system and its role in mood regulation.
Scientific Research Applications
N-(3,4-dimethoxybenzylidene)-4-(2,4-dimethylbenzyl)-1-piperazinamine has been studied for its potential use in scientific research as a tool to study the effects of psychoactive substances on the brain. It has been found to have similar effects to other phenethylamines such as MDMA and has been used in studies on the serotonin system and its role in mood regulation.
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-N-[4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl]methanimine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2/c1-17-5-7-20(18(2)13-17)16-24-9-11-25(12-10-24)23-15-19-6-8-21(26-3)22(14-19)27-4/h5-8,13-15H,9-12,16H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGACZNQQTYRTBP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CN2CCN(CC2)N=CC3=CC(=C(C=C3)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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